ER ligand-10

• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• InChI: InChI=1S/C14H13NO3/c1-10(16)15(11-2-6-13(17)7-3-11)12-4-8-14(18)9-5-12/h2-9,17-18H,1H3
• InChIKey: GPORWCRXAOCCFI-UHFFFAOYSA-N

ER ligand-10 Procurement Guide

ER ligand-10 (CAS 1075742-56-1, Compound 11a), chemically N,N-Bis(4-hydroxyphenyl)acetamide [1], is a synthetic small-molecule ligand belonging to the diphenylamine-based scaffold class of estrogen receptor (ER) modulators [2]. It is characterized as a weak ligand for both ERα and ERβ, exhibiting weak estrogenic activity . Its primary utility lies in its defined, low-potency profile, which distinguishes it for use as a negative control or as a molecular tool in structure-activity relationship (SAR) studies, rather than as a high-efficacy therapeutic lead. This guide provides quantitative evidence to inform scientific selection and procurement decisions relative to structurally related or functionally analogous compounds.

Negative control for ER-mediated proliferation assays

Baseline tool for diphenylamine SAR studies

• [1] Ohta K, Chiba Y, Ogawa T, Endo Y. Promising core structure for nuclear receptor ligands: design and synthesis of novel estrogen receptor ligands based on diphenylamine skeleton. Bioorg Med Chem Lett. 2008 Sep 15;18(18):5050-3. PMID: 18760603. View Source
• [2] Ohta K, et al. Structure-activity relationship study of diphenylamine-based estrogen receptor (ER) antagonists. Bioorg Med Chem. 2015 Feb 15;23(4):861-7. PMID: 25614118. View Source

Why ER ligand-10 Cannot Be Substituted

Substituting ER ligand-10 with other ER ligands, even those sharing a diphenylamine core, is not recommended without rigorous re-validation. The compound's defining characteristic is its intentionally weak and balanced activity on both ERα and ERβ [1]. This is in stark contrast to highly potent ER agonists like 17β-estradiol, or potent antagonists/degraders like fulvestrant or tamoxifen, which exert strong, often subtype-selective, effects [2]. For instance, while some diphenylamine derivatives can be engineered for 10-fold greater potency than tamoxifen, ER ligand-10 was specifically identified as a weak agonist [1][3]. This difference in functional profile—weak vs. strong, agonist vs. antagonist—is critical for its designated role as a negative control or a low-activity benchmark. Using a more potent or functionally divergent analog would introduce a high risk of experimental artifacts, particularly in cell-based assays where the magnitude of transcriptional activation or proliferation is the primary readout . The quantitative evidence below details these critical differences.

• Potent ER agonists Strong proliferative signals may mask weak agonist benchmarking.
• ER antagonists/degraders Functional opposition may invert assay readouts from agonism to antagonism.
• Subtype-selective ERβ agonists Subtype bias can confound pan-ER activity interpretation.

• [1] Ohta K, Chiba Y, Ogawa T, Endo Y. Promising core structure for nuclear receptor ligands: design and synthesis of novel estrogen receptor ligands based on diphenylamine skeleton. Bioorg Med Chem Lett. 2008 Sep 15;18(18):5050-3. PMID: 18760603. View Source
• [2] Nathan MR, Schmid P. A Review of Fulvestrant, a Novel Estrogen Receptor Antagonist. Oncol Ther. 2017;5(1):17-29. View Source
• [3] Ohta K, et al. Structure-activity relationship study of diphenylamine-based estrogen receptor (ER) antagonists. Bioorg Med Chem. 2015 Feb 15;23(4):861-7. PMID: 25614118. View Source

ER ligand-10 Quantitative Evidence

MCF-7 Potency vs. 17β-Estradiol

ER ligand-10 exhibits weak estrogenic activity, with an EC50 of 43 µM in an MCF-7 cell proliferation assay . This value is approximately four orders of magnitude higher (less potent) than the endogenous, full agonist 17β-estradiol (E2), which typically has an EC50 in the low picomolar range (e.g., ~5-10 pM) in similar MCF-7 proliferation assays [1]. This vast difference in functional potency defines its role as a weak reference compound.

MCF-7 Potency vs. E2

Reported

EC50 43 µM; >4000-fold less potent than 17β-estradiol (E2)

Establishes low-end agonist benchmark for assay validation

Cross-study comparable; verify assay conditions

Evidence Dimension	Functional Estrogenic Activity (EC50)
Target Compound Data	4.3 x 10⁻⁵ M (43 µM)
Comparator Or Baseline	17β-Estradiol (E2): ~5-10 pM (typical range)
Quantified Difference	ER ligand-10 is >4000-fold less potent than E2.
Conditions	MCF-7 human breast cancer cell proliferation assessed by WST-8 assay after 6 days of treatment.

Why This Matters

This extreme potency difference allows researchers to use ER ligand-10 as a negative control or to establish a low-end benchmark for agonist activity, ensuring observed effects are not due to non-specific cytotoxicity but are true, albeit weak, ER-mediated events.

• [1] Payne AM, et al. The estrogen receptor and its role in breast cancer. In: Estrogen Receptors: Structure, Functions and Clinical Aspects. Nova Science Publishers, 2013. (Representative data for E2 potency in MCF-7 cells). View Source

Antagonism vs. Diphenylamine Antagonists

ER ligand-10 is a weak agonist with an EC50 of 43 µM . In contrast, optimized antagonists derived from the same diphenylamine scaffold, such as compound 5e, exhibit potent antiestrogenic activity with an IC50 of 0.13 µM in comparable MCF-7 cell assays [1]. This represents a >300-fold difference in potency and a fundamental difference in functional effect (agonism vs. antagonism).

Agonism vs. Antagonism

Class-level

Weak agonist (EC50 43 µM) vs. potent antagonist compound 5e (IC50 0.13 µM)

Structural modifications yield functional switch; confirms weak agonist phenotype

Class-level inference from diphenylamine series

Evidence Dimension	Antiestrogenic Activity (IC50)
Target Compound Data	43 µM (EC50 for agonism)
Comparator Or Baseline	Compound 5e: 1.3 × 10⁻⁷ M (0.13 µM) IC50
Quantified Difference	>330-fold difference in potency; opposing functional effects.
Conditions	MCF-7 cell proliferation assays for both compounds, though the specific assay readouts differ (agonism vs. antagonism).

Why This Matters

This highlights the sensitivity of the diphenylamine pharmacophore to structural modifications. Selecting ER ligand-10 ensures a defined weak agonist phenotype, whereas other analogs from the same series can be potent antagonists, which would yield completely opposite experimental outcomes.

• [1] Ohta K, et al. Structure-activity relationship study of diphenylamine-based estrogen receptor (ER) antagonists. Bioorg Med Chem. 2015 Feb 15;23(4):861-7. PMID: 25614118. View Source

Subtype Selectivity vs. ERβ-Selective Agonists

ER ligand-10 is reported as a weak ligand for both ERα and ERβ, exhibiting low estrogenic activity, with no published data indicating subtype selectivity [1]. This non-selective, low-potency profile is critical for its use as a tool compound. In contrast, optimized ligands can achieve >1000-fold selectivity for ERβ over ERα while maintaining nanomolar potency [2].

ER Subtype Selectivity

Data to verify

Non-selective weak activity at both ERα and ERβ; no subtype bias reported

Supports pan-ER background for unbiased pathway studies

Contrasts with >1000-fold selective ERβ agonists; confirm selectivity profile

Evidence Dimension	ER Subtype Selectivity
Target Compound Data	Non-selective (weak activity at both ERα and ERβ).
Comparator Or Baseline	Compound trans-10-SS: >1000-fold selectivity for ERβ.
Quantified Difference	Qualitative difference: non-selective vs. highly selective.
Conditions	ER ligand-10's activity was described in the context of binding assays for both ERα and ERβ [1].

Why This Matters

For experiments requiring pan-ER activity without subtype bias, ER ligand-10 is a more appropriate choice than highly selective ERβ or ERα modulators. Its non-selective nature ensures that observed effects are not confounded by preferential activation of one receptor subtype over the other.

• [1] Ohta K, Chiba Y, Ogawa T, Endo Y. Promising core structure for nuclear receptor ligands: design and synthesis of novel estrogen receptor ligands based on diphenylamine skeleton. Bioorg Med Chem Lett. 2008 Sep 15;18(18):5050-3. PMID: 18760603. View Source
• [2] Design of a Highly Selective and Potent Class of Non-planar Estrogen Receptor Agonists. 2017. (Representative example of selective ERβ agonist). View Source

ER ligand-10 Application Scenarios

Negative Control for ER Proliferation Assays

Given its weak estrogenic activity (EC50 of 43 µM in MCF-7 cells) , ER ligand-10 is ideally suited as a negative control or low-activity benchmark in cell proliferation assays. When testing novel ER modulators, including ER ligand-10 at a range of concentrations up to 100 µM can help establish a baseline for minimal ER-mediated proliferative effect. This is essential for validating that any observed increase in proliferation is truly due to the test compound's ER agonism and not an artifact of the assay conditions.

SAR Studies of Diphenylamine Scaffold

As a foundational member of the diphenylamine-based ER ligand series [1], ER ligand-10 serves as a critical reference point for SAR studies. Its weak, non-selective agonist profile provides a baseline from which the effects of structural modifications can be measured. For medicinal chemists, this compound is a starting point for designing more potent agonists or for engineering functional switches to antagonists, as demonstrated by the development of compound 5e (IC50 = 0.13 µM) [2].

ER Reporter Assay Calibration

In reporter gene assays (e.g., using an ERE-luciferase construct), ER ligand-10 can be used to define the lower limit of the assay's dynamic range. By generating a dose-response curve, researchers can confirm the assay's ability to detect weak partial agonists . This is particularly useful when screening large compound libraries for novel ER modulators, as it helps distinguish true hits from false positives or compounds with non-specific effects on the reporter system.

Application

Selection Property

Validation Focus

Negative control for ER proliferation assays

Weak pan-ER agonism

Baseline proliferation benchmark

SAR studies of diphenylamine scaffold

Defined weak agonist phenotype

Functional switch to antagonism validation

ER reporter assay calibration

Low-potency dynamic range probe

Weak partial agonist detection

• [1] Ohta K, Chiba Y, Ogawa T, Endo Y. Promising core structure for nuclear receptor ligands: design and synthesis of novel estrogen receptor ligands based on diphenylamine skeleton. Bioorg Med Chem Lett. 2008 Sep 15;18(18):5050-3. PMID: 18760603. View Source
• [2] Ohta K, et al. Structure-activity relationship study of diphenylamine-based estrogen receptor (ER) antagonists. Bioorg Med Chem. 2015 Feb 15;23(4):861-7. PMID: 25614118. View Source